2-(Diethylamino)isonicotinic acid
Overview
Description
Scientific Research Applications
1. Antitubercular Activity
2-(Diethylamino)isonicotinic acid has been studied for its potential in treating tuberculosis. Researchers have synthesized new compounds by modifying isonicotinic acid hydrazide (INH), a known antitubercular drug, to overcome resistance issues. These modified compounds exhibit inhibitory activity against Mycobacterium tuberculosis, similar to INH, suggesting their potential as antitubercular agents (Hussein, Aboul-Fadl, & Hussein, 2005).
2. Synthesis and Chemical Properties
Research on the synthesis of 2-(Diethylamino)isonicotinic acid and related compounds has been explored. A study describes the microwave-assisted synthesis of various 2-aminonicotinic acids, including 2-(Methylamino)nicotinic acid, by reacting 2-chloronicotinic acid with amines under specific conditions (Quevedo, Bavetsias, & McDonald, 2009).
3. Biochemical and Pharmacological Properties
Several studies have investigated the biochemical and pharmacological properties of isonicotinic acid derivatives. For example, the conversion of isonicotinic acid hydrazide into its i oxide was found to reduce its toxicity without altering its antitubercular activity. This suggests potential applications in reducing side effects of related compounds (Danilenko, Mokhort, & Trinus, 1976).
4. Molecular Target of Antitubercular Drugs
Research has identified inhA, a gene encoding a target for isoniazid (a derivative of isonicotinic acid), in Mycobacterium tuberculosis. This discovery has implications for understanding the mechanism of action of isoniazid and developing new drugs targeting tuberculosis (Banerjee et al., 1994).
5. Photophysical and Photochemical Properties
Isonicotinic acid, related to 2-(Diethylamino)isonicotinic acid, has been used to fabricate coordination complexes with notable fluorescence properties. These properties may have applications in fluorescence probing and studies of microsecond diffusion and dynamics of membranes (Yuan & Liu, 2005).
Mechanism of Action
- Specifically, activation involves reduction of the mycobacterial ferric KatG catalase-peroxidase by hydrazine, followed by reaction with oxygen to form an oxyferrous enzyme complex .
- By inhibiting mycobacterial catalase, it interferes with the production of essential cellular components, leading to bacteriostatic inhibition of growth .
- The affected pathways include those related to folic acid metabolism. The compound decreases folic acid production, impacting essential cellular processes .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
- Information on absorption is not available for 2-(Diethylamino)isonicotinic acid . The volume of distribution is not specified . Further details about metabolism and excretion are not provided.
properties
IUPAC Name |
2-(diethylamino)pyridine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-3-12(4-2)9-7-8(10(13)14)5-6-11-9/h5-7H,3-4H2,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKICYVIPSOAKAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC=CC(=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60651390 | |
Record name | 2-(Diethylamino)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60651390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Diethylamino)isonicotinic acid | |
CAS RN |
855154-32-4 | |
Record name | 2-(Diethylamino)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60651390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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